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Compound of Interest

Compound Name: CAY10444

Cat. No.: B1668646 Get Quote

Introduction

CAY10444, also known as BML-241, is a selective antagonist of the sphingosine-1-phosphate

receptor 3 (S1P3).[1][2][3] It is a valuable tool for investigating the roles of S1P3 in various

physiological and pathological processes, including cell proliferation, migration, and

inflammation.[4][5] Ensuring the stability of CAY10444 in solution is critical for obtaining

accurate and reproducible experimental results. These application notes provide a summary of

the known stability data for CAY10444, protocols for its handling and storage, and a method for

assessing its stability in solution.

Mechanism of Action

CAY10444 functions by blocking the binding of sphingosine-1-phosphate (S1P) to its receptor,

S1P3. S1P3 is a G protein-coupled receptor (GPCR) that, upon activation, can initiate

downstream signaling cascades, such as the Ras/pERK pathway, to mediate cellular

responses like proliferation.[4][6][7] By inhibiting this interaction, CAY10444 allows researchers

to elucidate the specific contributions of the S1P3 signaling pathway.
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CAY10444 antagonizes the S1P/S1PR3 signaling pathway.

Quantitative Stability Data
The long-term stability of CAY10444 is dependent on its physical state (powder vs. solution)

and storage conditions. The following tables summarize the stability data from various

suppliers. It is crucial to note that for solutions, repeated freeze-thaw cycles should be avoided.

[1][3]

Table 1: Stability of Solid CAY10444

Storage Temperature Duration Source(s)

-20°C ≥ 4 years [2]

-20°C 3 years [1][3]

4°C 2 years [3]

Table 2: Stability of CAY10444 in Solvent

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1668646?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668646?utm_src=pdf-body
https://www.benchchem.com/product/b1668646?utm_src=pdf-body
https://www.selleckchem.com/products/cay10444.html
https://www.medchemexpress.com/cay10444.html
https://www.benchchem.com/product/b1668646?utm_src=pdf-body
https://www.caymanchem.com/product/10005033/cay10444
https://www.selleckchem.com/products/cay10444.html
https://www.medchemexpress.com/cay10444.html
https://www.medchemexpress.com/cay10444.html
https://www.benchchem.com/product/b1668646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Storage
Temperature

Duration Source(s)

In solvent -80°C 1 year [1]

In solvent -80°C 6 months [3][8]

In solvent -20°C 1 month [1][3][8]

Solubility Information

Proper dissolution is the first step in ensuring the stability of a stock solution. CAY10444 is

soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).

[1][2][3] It is important to use fresh, anhydrous DMSO, as moisture can reduce solubility.[1][3]

Table 3: Solubility of CAY10444

Solvent Concentration Source(s)

DMSO ~10-29 mg/mL [1][3]

DMF 0.5 mg/mL [2]

DMF:PBS (pH 7.2) (1:3) 0.15 mg/mL [2]

Ethanol 2 mg/mL [1]

Water Insoluble [1]

Protocols
Protocol 1: Preparation and Storage of CAY10444 Stock Solutions

Material Preparation:

CAY10444 (crystalline solid)

Anhydrous, high-purity DMSO

Sterile, low-binding polypropylene tubes
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Stock Solution Preparation (e.g., 10 mM in DMSO):

Allow the vial of solid CAY10444 to equilibrate to room temperature before opening.

Weigh the desired amount of CAY10444 in a sterile tube.

Add the appropriate volume of fresh DMSO to achieve the target concentration (Molecular

Weight: 287.46 g/mol ).

To aid dissolution, the solution can be sonicated or gently warmed (up to 60°C).[3]

Vortex until the solid is completely dissolved.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into single-use volumes in sterile, low-

binding polypropylene tubes. This is critical to avoid repeated freeze-thaw cycles which

can lead to degradation.[1][3]

For long-term storage (up to 1 year), store the aliquots at -80°C.[1]

For short-term storage (up to 1 month), store at -20°C.[1][3][8]

When ready to use, thaw an aliquot at room temperature and use it immediately. Do not

refreeze any unused portion of the thawed aliquot.

Protocol 2: Experimental Protocol for Assessing Long-Term Stability

This protocol outlines a general method for assessing the stability of CAY10444 in a specific

aqueous buffer or cell culture medium using High-Performance Liquid Chromatography (HPLC)

or Liquid Chromatography-Mass Spectrometry (LC-MS).[9]

Preparation of Test Solution:

Prepare a fresh 10 mM stock solution of CAY10444 in DMSO as described in Protocol 1.

Dilute the stock solution to a final working concentration (e.g., 10 µM) in the aqueous

buffer or medium of interest.
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Incubation and Sampling:

Aliquot the working solution into separate, sealed vials for each time point and storage

condition.

Store the vials under the desired conditions (e.g., 4°C, 25°C, 37°C). Protect from light if

the compound is light-sensitive.[10]

At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one vial from each

storage condition for analysis. The t=0 sample should be analyzed immediately after

preparation.

Sample Analysis:

If necessary, quench any potential degradation by adding an equal volume of a cold

organic solvent (e.g., acetonitrile).

Centrifuge the samples to remove any precipitate.

Analyze the supernatant using a validated stability-indicating HPLC or LC-MS method.

Data Analysis:

Quantify the peak area of the parent CAY10444 compound at each time point.

Calculate the percentage of CAY10444 remaining relative to the t=0 sample.

Plot the percentage of remaining CAY10444 against time for each storage condition to

determine the stability profile.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9925084/
https://www.benchchem.com/product/b1668646?utm_src=pdf-body
https://www.benchchem.com/product/b1668646?utm_src=pdf-body
https://www.benchchem.com/product/b1668646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation

Start

Prepare CAY10444
Stock Solution (e.g., in DMSO)

Dilute to Working Concentration
in Buffer/Medium

Aliquot for Each
Time Point & Condition

Store at Desired Conditions
(e.g., 4°C, 25°C, 37°C)

Sample at Time Points
(t=0, 2, 4, 8, 24h...)

Analyze by HPLC / LC-MS

Quantify Peak Area of
Parent Compound

Plot % Remaining vs. Time

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1668646?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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